3-{[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-2H-chromen-2-one

• IUPAC Name: 3-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]chromen-2-one
• InChI: InChI=1S/C14H11N3O3S/c1-17-8-15-16-14(17)21-7-11(18)10-6-9-4-2-3-5-12(9)20-13(10)19/h2-6,8H,7H2,1H3
• InChI Key: FHCFHYZGMGFRJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

The compound “3-{[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-2H-chromen-2-one” is a complex organic molecule that contains a 4-methyl-4H-1,2,4-triazol-3-yl group. This group is part of the triazole family, which are heterocyclic compounds that contain three nitrogen atoms in a five-membered ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 4-methyl-4H-1,2,4-triazol-3-yl has been synthesized through multi-step chemical modifications. The process involves the conversion of 3-bromobenzoic acid into its methyl-3-bromobenzoate, which is then transformed into 3-bromobenzohydrazide. The final step involves the cyclization of this compound, producing its 1,2,4-triazole derivative.

Molecular Structure Analysis

The molecular structure of 4-methyl-4H-1,2,4-triazol-3-yl, a component of the compound, has been analyzed using density functional theory (DFT). The geometrical parameters, HOMO–LUMO energies, natural bond orbital analyses, transition density matrix (TDM), density of states, and nonlinear optical (NLO) properties were investigated.

Chemical Reactions Analysis

4-Methyl-4H-1,2,4-triazol-3-yl has been shown to react with ethyl bromoacetate to yield ethyl [(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate.

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-methyl-4H-1,2,4-triazol-3-yl, a component of the compound, include a molecular weight of 83.0919. It is a solid at room temperature.

Future Directions

The future directions for this compound could involve further investigation into its potential applications in medicinal chemistry, drug discovery, agrochemicals, and material sciences, given the interest in triazoles. Additionally, further studies could explore its nonlinear optical properties for optoelectronic applications.